1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine
Overview
Description
“1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine” is a chemical compound with the molecular formula C10H13NO . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine” is 1S/C10H13NO/c1-7-4-9-5-8 (6-11)2-3-10 (9)12-7/h2-3,5,7H,4,6,11H2,1H3 . This indicates that the molecule consists of a benzofuran ring with a methyl group and a methanamine group attached .Physical And Chemical Properties Analysis
“1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine” has a molecular weight of 163.22 . It is a liquid at room temperature .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including 1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine, have shown potential anticancer activity . For instance, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on various types of cancer cells .
Cytotoxic Properties
The cytotoxic properties of benzofuran derivatives have been explored in the context of human cancer cells and healthy cells . This could potentially lead to the development of new therapeutic strategies for cancer treatment.
Antibacterial Activities
In addition to their anticancer properties, benzofuran derivatives have also been screened for antibacterial activities . This suggests potential applications in the development of new antibacterial agents.
Biological and Pharmacological Activities
Benzofuran derivatives demonstrate a wide range of biological and pharmacological activities . This makes them valuable for the design of novel therapies with enhanced efficacy compared to conventional treatments.
Drug Discovery
1,2,3-triazoles, which can be synthesized from benzofuran derivatives, have found broad applications in drug discovery . This suggests that 1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine could potentially be used in the development of new drugs.
Organic Synthesis
1,2,3-triazoles are also used in organic synthesis , indicating that benzofuran derivatives could be used as building blocks in the synthesis of complex organic molecules.
Future Directions
The future directions for research on “1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine” and similar compounds could include further exploration of their synthesis, chemical reactions, and potential biological activities. Benzofuran derivatives are known to exhibit a wide range of biological activities, which makes them interesting targets for pharmaceutical research .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, are known to have a broad range of biological activities .
Mode of Action
Benzofuran derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Benzofuran derivatives are known to influence a variety of biochemical pathways due to their diverse pharmacological activities .
Result of Action
Some substituted benzofurans have been shown to have significant cell growth inhibitory effects .
properties
IUPAC Name |
(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-7-4-9-5-8(6-11)2-3-10(9)12-7/h2-3,5,7H,4,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRICJDUBSORGIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(O1)C=CC(=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20424527 |
Source
|
| Record name | 1-(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20424527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Methyl-2,3-dihydro-1-benzofuran-5-YL)methanamine | |
CAS RN |
55746-19-5 |
Source
|
| Record name | 1-(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20424527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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